Cas no 672-16-2 (N-Ethyl-2,2-difluoroacetamide)
N-Ethyl-2,2-difluoroacetamide is a fluorinated acetamide derivative characterized by its unique difluoro-substituted acetyl group and ethylamine moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile building block for introducing fluorine-containing functional groups. The presence of two fluorine atoms adjacent to the carbonyl group enhances its reactivity in nucleophilic substitution and condensation reactions. Its stability under standard conditions and solubility in common organic solvents facilitate handling in laboratory settings. The compound may also serve as a precursor for agrochemical or medicinal chemistry applications, where fluorinated motifs are often employed to modulate physicochemical properties. Further research continues to explore its synthetic utility.
N-Ethyl-2,2-difluoroacetamide structure
Product Name:N-Ethyl-2,2-difluoroacetamide
CAS No:672-16-2
MF:C4H7F2NO
MW:123.101288080215
CID:965547
PubChem ID:45158835
Update Time:2025-06-07
N-Ethyl-2,2-difluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-Ethyl-2,2-difluoroacetamide
- Difluoressigsaeure-aethylamid
- N-Ethyl-difluoracetamid
- NPCMGJIFTRTKIZ-UHFFFAOYSA-N
- EN300-1234418
- 672-16-2
- DTXSID10669748
- AKOS006242249
- SCHEMBL12853895
- G19620
-
- Inchi： 1S/C4H7F2NO/c1-2-7-4(8)3(5)6/h3H,2H2,1H3,(H,7,8)
- InChI Key： NPCMGJIFTRTKIZ-UHFFFAOYSA-N
- SMILES： FC(C(NCC)=O)F
Computed Properties
- Exact Mass: 123.05000
- Monoisotopic Mass: 123.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 29.10000
- LogP: 0.77850
N-Ethyl-2,2-difluoroacetamide Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Ethyl-2,2-difluoroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1234418-0.05g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 0.05g |
$64.0 | 2023-06-08 | |
| Enamine | EN300-1234418-0.1g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 0.1g |
$77.0 | 2023-06-08 | |
| Enamine | EN300-1234418-0.25g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 0.25g |
$110.0 | 2023-06-08 | |
| Enamine | EN300-1234418-0.5g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 0.5g |
$209.0 | 2023-06-08 | |
| Enamine | EN300-1234418-1.0g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 1g |
$299.0 | 2023-06-08 | |
| Enamine | EN300-1234418-2.5g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 2.5g |
$586.0 | 2023-06-08 | |
| Enamine | EN300-1234418-5.0g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 5g |
$867.0 | 2023-06-08 | |
| Enamine | EN300-1234418-10.0g |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95% | 10g |
$1286.0 | 2023-06-08 | |
| Enamine | EN300-1234418-50mg |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95.0% | 50mg |
$50.0 | 2023-10-02 | |
| Enamine | EN300-1234418-100mg |
N-ethyl-2,2-difluoroacetamide |
672-16-2 | 95.0% | 100mg |
$77.0 | 2023-10-02 |
N-Ethyl-2,2-difluoroacetamide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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